Cas no 453562-77-1 (2-Methyl-2-(4-nitrophenyl)propanal)

• Product Name: 2-Methyl-2-(4-nitrophenyl)propanal
• CAS No: 453562-77-1
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 2122225
• PubChem ID: 15074483
• Update Time: 2025-05-25

2-Methyl-2-(4-nitrophenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(4-nitrophenyl)propanal
• ALPHA,ALPHA-DIMETHYL-4-NITRO-BENZENEACETALDEHYDE
• HCCUHCRGZSJUBN-UHFFFAOYSA-N
• Benzeneacetaldehyde, alpha,alpha-dimethyl-4-nitro-
• 2-Methyl-2-(4-nitrophenyl)propanal

• Inchi： 1S/C10H11NO3/c1-10(2,7-12)8-3-5-9(6-4-8)11(13)14/h3-7H,1-2H3
• InChI Key： HCCUHCRGZSJUBN-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• XLogP3: 2
• Topological Polar Surface Area: 62.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-Methyl-2-(4-nitrophenyl)propanal

Professional Introduction to 2-Methyl-2-(4-nitrophenyl)propanal (CAS No. 453562-77-1)

2-Methyl-2-(4-nitrophenyl)propanal, identified by its Chemical Abstracts Service number CAS No. 453562-77-1, is a significant compound in the field of organic chemistry and pharmaceutical research. This aldehyde derivative exhibits a unique structural framework that has garnered attention for its potential applications in synthetic chemistry and medicinal chemistry.

The molecular structure of 2-Methyl-2-(4-nitrophenyl)propanal consists of an isobutyl group substituted with a nitrophenyl moiety at the alpha position. This configuration imparts distinct reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the nitro group enhances its utility in various chemical transformations, including nucleophilic addition reactions and condensation reactions, which are pivotal in drug development.

In recent years, there has been growing interest in exploring the pharmacological properties of aldehyde derivatives with aromatic substituents. Studies have indicated that compounds containing nitrophenyl groups often exhibit interesting biological activities, such as antioxidant and anti-inflammatory effects. The 2-Methyl-2-(4-nitrophenyl)propanal molecule, with its specific substitution pattern, is being investigated for its potential role in developing novel therapeutic agents.

One of the most compelling aspects of 2-Methyl-2-(4-nitrophenyl)propanal is its versatility as a building block in medicinal chemistry. Researchers have leveraged its reactivity to construct more intricate scaffolds, which are then further modified to enhance pharmacological potency and selectivity. For instance, recent studies have demonstrated its utility in generating derivatives with enhanced binding affinity to specific biological targets, such as enzymes and receptors involved in metabolic disorders.

The synthesis of 2-Methyl-2-(4-nitrophenyl)propanal typically involves multi-step organic transformations, starting from readily available precursors. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques not only facilitate the production of the compound but also allow for fine-tuning of its structural features to meet specific research needs.

The application of computational chemistry has also played a crucial role in understanding the behavior of 2-Methyl-2-(4-nitrophenyl)propanal. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers design more effective drug candidates. These computational approaches are complemented by experimental validations, ensuring a comprehensive understanding of the compound's pharmacological profile.

In conclusion, 2-Methyl-2-(4-nitrophenyl)propanal (CAS No. 453562-77-1) represents a fascinating compound with broad applications in synthetic and medicinal chemistry. Its unique structural features and reactivity make it an invaluable tool for researchers striving to develop innovative therapeutic solutions. As our understanding of its properties continues to evolve, it is likely that this compound will play an increasingly significant role in future drug discovery efforts.